Cas no 2227895-62-5 (2-methyl-4-(2R)-oxiran-2-yl-1,3-thiazole)

• Product Name: 2-methyl-4-(2R)-oxiran-2-yl-1,3-thiazole
• CAS No: 2227895-62-5
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 6023870
• PubChem ID: 157715162
• Update Time: 2025-11-06

2-methyl-4-(2R)-oxiran-2-yl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(2R)-oxiran-2-yl-1,3-thiazole
• Thiazole, 2-methyl-4-(2R)-2-oxiranyl-
• 2-methyl-4-[(2R)-oxiran-2-yl]-1,3-thiazole
• 2227895-62-5
• EN300-1787974

• Inchi： 1S/C6H7NOS/c1-4-7-5(3-9-4)6-2-8-6/h3,6H,2H2,1H3/t6-/m0/s1
• InChI Key： RQQHZQQTHMRTNG-LURJTMIESA-N
• SMILES： S1C=C([C@@H]2CO2)N=C1C

Computed Properties

• Exact Mass: 141.02483502g/mol
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Boiling Point: 239.9±20.0 °C(Predicted)
• pka: 2.98±0.10(Predicted)

Additional information on 2-methyl-4-(2R)-oxiran-2-yl-1,3-thiazole

Exploring the Chemistry and Applications of 2-methyl-4-(2R)-oxiran-2-yl-1,3-thiazole (CAS No. 2227895-62-5)

The compound 2-methyl-4-(2R)-oxiran-2-yl-1,3-thiazole (CAS No. 2227895-62-5) is a fascinating heterocyclic molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule combines a thiazole ring with an epoxide (oxirane) functional group, making it a versatile intermediate for the synthesis of more complex structures. Its unique structural features and reactivity profile have made it a subject of interest for researchers exploring novel drug candidates and agrochemicals.

One of the most intriguing aspects of 2-methyl-4-(2R)-oxiran-2-yl-1,3-thiazole is its stereochemistry, specifically the presence of the (2R)-oxiran-2-yl group. This chiral center plays a crucial role in the compound's biological activity and its interactions with enzymes or receptors. Researchers have been particularly interested in how this stereochemistry influences the compound's potential as a building block for chiral drugs, a hot topic in modern medicinal chemistry due to the increasing demand for enantiomerically pure pharmaceuticals.

The thiazole moiety in this compound is another feature that has attracted significant scientific interest. Thiazoles are known for their presence in numerous biologically active molecules, including vitamins (e.g., thiamine) and several FDA-approved drugs. The combination of the thiazole ring with the reactive epoxide group creates a molecule with interesting potential for further chemical modifications, making it valuable for structure-activity relationship (SAR) studies in drug discovery programs.

Recent trends in chemical research have shown growing interest in epoxide-containing compounds like 2-methyl-4-(2R)-oxiran-2-yl-1,3-thiazole. This is partly due to their utility in click chemistry and their role as intermediates in the synthesis of more complex molecular architectures. The compound's reactivity makes it particularly valuable for ring-opening reactions, which are fundamental transformations in organic synthesis. These reactions often proceed with high regioselectivity and stereospecificity, making them attractive for creating diverse molecular libraries.

From an applications perspective, 2-methyl-4-(2R)-oxiran-2-yl-1,3-thiazole has shown promise in several areas of research. In medicinal chemistry, it serves as a precursor for compounds with potential antimicrobial activity, a critical area of study given the rising concern about antibiotic resistance. The thiazole-epoxide combination has also been explored for its potential in developing new crop protection agents, addressing the growing need for more sustainable agricultural solutions.

The synthesis of 2-methyl-4-(2R)-oxiran-2-yl-1,3-thiazole typically involves multi-step organic transformations, often starting from commercially available thiazole derivatives. Recent advances in asymmetric synthesis have improved access to the (2R)-configured epoxide, which is crucial for obtaining the desired stereoisomer. Researchers have developed various catalytic methods to achieve high enantioselectivity in the epoxidation step, reflecting the broader trend toward more sustainable and efficient synthetic methodologies.

In the context of drug discovery, 2-methyl-4-(2R)-oxiran-2-yl-1,3-thiazole has been investigated as a potential pharmacophore in several therapeutic areas. Its molecular framework appears in compounds being studied for their effects on various biological targets, including enzymes involved in inflammation and metabolic disorders. The compound's ability to serve as a versatile synthetic intermediate makes it particularly valuable in fragment-based drug design approaches.

The stability and storage conditions of 2-methyl-4-(2R)-oxiran-2-yl-1,3-thiazole are important considerations for researchers working with this compound. While the epoxide group is generally stable under proper storage conditions (typically at low temperatures and under inert atmosphere), it can participate in various reactions when exposed to nucleophiles or under specific conditions. This reactivity profile is both a challenge and an opportunity for synthetic chemists looking to exploit its potential.

From a commercial perspective, the availability of 2-methyl-4-(2R)-oxiran-2-yl-1,3-thiazole (CAS No. 2227895-62-5) has increased in recent years, reflecting growing demand from pharmaceutical and agrochemical research sectors. Several specialty chemical suppliers now offer this compound, often with high enantiomeric purity, to meet the needs of researchers engaged in chiral synthesis and medicinal chemistry programs.

Looking to the future, 2-methyl-4-(2R)-oxiran-2-yl-1,3-thiazole is likely to maintain its importance in chemical research. Its combination of structural features positions it well for continued exploration in drug discovery, particularly as the pharmaceutical industry places greater emphasis on three-dimensional molecular complexity in drug candidates. Additionally, its potential applications in materials science and as a building block for more complex functional molecules make it a compound worth watching in the coming years.

For researchers interested in working with 2-methyl-4-(2R)-oxiran-2-yl-1,3-thiazole, it's important to consider the latest developments in epoxide chemistry and thiazole derivatives. Recent literature has described innovative methods for functionalizing both the thiazole ring and the epoxide moiety, opening new possibilities for creating diverse molecular architectures. These advances align with current trends in chemical synthesis that emphasize atom economy, step efficiency, and the use of sustainable methodologies.

In conclusion, 2-methyl-4-(2R)-oxiran-2-yl-1,3-thiazole (CAS No. 2227895-62-5) represents an intriguing intersection of structural complexity and synthetic utility. Its unique combination of a thiazole heterocycle with a chiral epoxide group makes it a valuable compound for numerous applications in pharmaceutical research, agrochemical development, and fundamental chemical studies. As research continues to explore the potential of this and related compounds, we can expect to see new discoveries that leverage its distinctive chemical properties.